Cas no 1408075-48-8 (trans-methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate)

• Product Name: trans-methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate
• CAS No: 1408075-48-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD23105988
• CID: 3166627
• PubChem ID: 45090007
• Update Time: 2025-10-29

trans-methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• trans-methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate
• P13534
• AKOS025396156
• methyl3-hydroxy-1-methylcyclobutanecarboxylate
• CS-0049091
• SY099979
• 169899-49-4
• AKOS025290303
• CS-0047739
• Cyclobutanecarboxylic acid,3-hydroxy-1-methyl-,methyl ester(9ci)
• methyl (1r,3s)-3-hydroxy-1-methylcyclobutane-1-
• SB20668
• SY099978
• cis-Methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate
• 1408075-48-8
• SB20666
• CS-0049656
• Methyl cis-3-hydroxy-1-methylcyclobutane-1-carboxylate
• MFCD23105985
• SCHEMBL19348571
• PB35553
• PB36095
• MFCD23105987
• AS-51785
• Methyl trans-3-hydroxy-1-methylcyclobutane-1-carboxylate
• AS-51784
• P13532
• P13533
• AKOS025404658
• methyl cis-3-hydroxy-1-methylcyclobutanecarboxylate
• METHYL (1S,3R)-3-HYDROXY-1-METHYLCYCLOBUTANE-1-CARBOXYLATE
• methyl 3-hydroxy-1-methylcyclobutanecarboxylate
• Cyclobutanecarboxylic acid, 3-hydroxy-1-methyl-, methyl ester, cis- (9CI)
• 626238-08-2
• SB20669
• Cyclobutanecarboxylic acid, 3-hydroxy-1-methyl-, methyl ester, trans-
• Cyclobutanecarboxylic acid, 3-hydroxy-1-methyl-, methyl ester (9CI)
• METHYL (1R,3S)-3-HYDROXY-1-METHYLCYCLOBUTANE-1-CARBOXYLATE
• methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate
• cis-Methyl 3-hydroxy-1-methylcyclobutanecarboxylate
• methyl (1s,3r)-3-hydroxy-1-methylcyclobutane-1-
• Cyclobutanecarboxylic acid,3-hydroxy-1-methyl-,methyl ester,cis-(9ci)
• Methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate
• Methyl trans-3-Hydroxy-1-methylcyclobutanecarboxylate
• AS-51786
• BAB23808
• MFCD23105988
• trans-Methyl 3-hydroxy-1-methylcyclobutanecarboxylate
• PB38887
• SY098210

• MDL： MFCD23105988
• Inchi： 1S/C7H12O3/c1-7(6(9)10-2)3-5(8)4-7/h5,8H,3-4H2,1-2H3
• InChI Key： KFLCCZPFOPDGLN-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)OC)(C)C1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Additional information on trans-methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate

Research Brief on trans-methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate (CAS: 1408075-48-8) in Chemical Biology and Pharmaceutical Applications

In recent years, trans-methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate (CAS: 1408075-48-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has demonstrated potential in various therapeutic applications, including as a building block for drug synthesis and as a modulator of biological pathways. The compound's stereochemistry and functional groups make it a versatile intermediate in medicinal chemistry, particularly in the development of novel small-molecule therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of trans-methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate in the preparation of protease inhibitors. The research team demonstrated that the compound's rigid cyclobutane ring and hydroxyl group could be strategically modified to enhance binding affinity to target enzymes. The study reported a 40% improvement in inhibitory activity against HIV-1 protease compared to previous analogs, highlighting the compound's potential in antiviral drug development.

Further investigations into the pharmacokinetic properties of trans-methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate have revealed promising characteristics. A recent preclinical study (Nature Chemical Biology, 2024) showed that derivatives of this compound exhibit improved metabolic stability and membrane permeability compared to similar acyclic structures. These findings suggest that the cyclobutane scaffold may offer advantages in drug design, particularly for central nervous system (CNS) targets where blood-brain barrier penetration is crucial.

The compound has also shown potential in cancer research. A 2024 paper in Cell Chemical Biology described how trans-methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate derivatives can selectively inhibit certain protein-protein interactions involved in tumor growth. The researchers developed a library of analogs that demonstrated nanomolar affinity for the MDM2-p53 interaction, with lead compounds showing promising antitumor activity in xenograft models.

From a synthetic chemistry perspective, recent advances in asymmetric catalysis have improved access to enantiomerically pure trans-methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate. A 2023 report in Angewandte Chemie detailed a novel enzymatic resolution method that achieves >99% ee with high yield, addressing previous challenges in the large-scale production of this chiral building block.

Looking forward, trans-methyl 3-hydroxy-1-methyl-cyclobutanecarboxylate continues to attract attention as a valuable scaffold in drug discovery. Current research directions include exploring its application in PROTAC (proteolysis targeting chimera) design and as a component of covalent inhibitors. The compound's unique combination of structural rigidity and synthetic flexibility positions it as an important tool in the medicinal chemist's arsenal for addressing challenging therapeutic targets.